Cas no 67686-02-6 (1-(2-phenylethyl)piperidin-4-ylmethanol)

• Product Name: 1-(2-phenylethyl)piperidin-4-ylmethanol
• CAS No: 67686-02-6
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• MDL: MFCD08691503
• CID: 394318
• Update Time: 2025-05-26

1-(2-phenylethyl)piperidin-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• (1-Phenethylpiperidin-4-yl)methanol
• [1-(2-Phenylethyl)piperidin-4-yl]methanol
• 1-(2-phenylethyl)-4-Piperidinemethanol
• 4-Piperidinemethanol, 1-(2-phenylethyl)-
• 1-(2-phenylethyl)piperidin-4-ylmethanol

• MDL： MFCD08691503
• Inchi： 1S/C14H21NO/c16-12-14-7-10-15(11-8-14)9-6-13-4-2-1-3-5-13/h1-5,14,16H,6-12H2
• InChI Key： GBSSHKIMVABZLJ-UHFFFAOYSA-N
• SMILES： OCC1CCN(CCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 219.16200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 23.47000
• LogP: 1.87130

1-(2-phenylethyl)piperidin-4-ylmethanol Security Information

• HazardClass：IRRITANT

Additional information on 1-(2-phenylethyl)piperidin-4-ylmethanol

Professional Introduction to Compound with CAS No. 67686-02-6 and Product Name: 1-(2-phenylethyl)piperidin-4-ylmethanol

Compound with the CAS number 67686-02-6 and the product name 1-(2-phenylethyl)piperidin-4-ylmethanol represents a significant area of interest in the field of pharmaceutical chemistry. This compound, featuring a piperidine core substituted with a 2-phenylethyl group and a hydroxymethyl moiety at the 4-position, has garnered attention due to its structural features and potential biological activities. The piperidine scaffold is a common motif in drug design, known for its ability to enhance solubility, metabolic stability, and binding affinity to biological targets. The presence of the 2-phenylethyl group introduces lipophilicity, which can influence membrane permeability and oral bioavailability, while the hydroxymethyl group provides a site for further functionalization or interaction with biological systems.

The compound's potential applications are multifaceted, particularly in the development of central nervous system (CNS) therapeutics. Piperidine derivatives have been extensively studied for their role in modulating neurotransmitter systems, particularly dopamine and serotonin pathways. The structural analog of 1-(2-phenylethyl)piperidin-4-ylmethanol has shown promise in preclinical studies as a potential ligand for various receptors and transporters involved in neurodegenerative disorders, such as Parkinson's disease and Alzheimer's disease. Recent advancements in computational modeling and high-throughput screening have facilitated the identification of novel pharmacophores within this class of compounds, enhancing the likelihood of discovering next-generation therapeutics.

In addition to its neuropharmacological potential, 1-(2-phenylethyl)piperidin-4-ylmethanol may find utility in other therapeutic areas. For instance, its structural framework could be leveraged in the design of compounds targeting metabolic disorders or inflammatory pathways. The hydroxymethyl group at the 4-position of the piperidine ring offers a versatile handle for chemical modifications, enabling the synthesis of derivatives with tailored pharmacokinetic properties. This flexibility is particularly valuable in medicinal chemistry, where optimizing drug-like properties is crucial for successful clinical translation.

Recent research has highlighted the importance of understanding the molecular interactions between small molecules and biological targets at an atomic level. Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and molecular dynamics simulations have been instrumental in elucidating how 1-(2-phenylethyl)piperidin-4-ylmethanol interacts with proteins and enzymes. These studies have provided insights into key binding residues and hydrogen bonding networks, which are critical for designing compounds with improved affinity and selectivity. For example, modifications to the phenylethyl moiety have been shown to enhance binding to specific CNS receptors without affecting off-target effects.

The synthesis of 1-(2-phenylethyl)piperidin-4-ylmethanol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions to introduce the piperidine ring followed by functional group transformations to achieve the desired hydroxymethyl substitution at the 4-position. Advances in catalytic methods have enabled more efficient synthetic routes, reducing waste generation and improving scalability. These green chemistry approaches align with contemporary trends toward sustainable pharmaceutical manufacturing.

The pharmacokinetic profile of 1-(2-phenylethyl)piperidin-4-ylmethanol is another critical aspect that influences its therapeutic potential. Studies have demonstrated that modifications to the phenylethyl group can significantly impact absorption, distribution, metabolism, and excretion (ADME) properties. For instance, introducing fluorine atoms or other halogen substituents can enhance metabolic stability while maintaining favorable pharmacokinetic profiles. Such findings underscore the importance of structure-function relationships in drug discovery.

Preclinical safety assessments are essential before advancing 1-(2-phenylethyl)piperidin-4-ylmethanol into clinical trials. Comprehensive toxicological studies evaluate acute toxicity, chronic exposure effects, and potential organ-specific toxicity endpoints. These assessments provide critical data for regulatory submissions and ensure patient safety during therapeutic development. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated these processes through innovative experimental designs and predictive modeling techniques.

The future direction of research on 1-(2-phenylethyl)piperidin-4-ylmethanol includes exploring its role in combination therapies. Drug combinations often yield synergistic effects by targeting multiple disease mechanisms simultaneously. Preclinical data suggest that pairing this compound with existing therapeutics could improve treatment outcomes for neurological disorders or other conditions where single-agent therapy is insufficient. Such combinatorial approaches are increasingly recognized as a key strategy in modern drug development.

In conclusion,1-(2-phenylethyl)piperidin-4-ylmethanol represents a promising compound with significant therapeutic potential across multiple disease areas. Its unique structural features offer opportunities for further chemical innovation and optimization through advanced synthetic methodologies and computational modeling. As research continues to uncover new biological targets and mechanisms,67686-02-6 will remain a valuable scaffold for developing next-generation pharmaceuticals that address unmet medical needs.